Cas no 57295-52-0 (3-Methoxy-5-phenyl-4h-1,2,4-triazole)
57295-52-0 structure
Product Name:3-Methoxy-5-phenyl-4h-1,2,4-triazole
CAS No:57295-52-0
MF:C9H9N3O
MW:175.187261343002
CID:6063446
PubChem ID:12344294
Update Time:2023-12-13
3-Methoxy-5-phenyl-4h-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-3459093
- 57295-52-0
- 3-methoxy-5-phenyl-4h-1,2,4-triazole
- AKOS018627225
- SCHEMBL7527070
- 3-Methoxy-5-phenyl-4h-1,2,4-triazole
-
- Inchi: 1S/C9H9N3O/c1-13-9-10-8(11-12-9)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,11,12)
- InChI Key: BHOBHTSKYORBJF-UHFFFAOYSA-N
- SMILES: O(C)C1=NNC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 175.074561919g/mol
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.8Ų
3-Methoxy-5-phenyl-4h-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3459093-0.05g |
3-methoxy-5-phenyl-4H-1,2,4-triazole |
57295-52-0 | 95.0% | 0.05g |
$182.0 | 2025-03-18 | |
| Enamine | EN300-3459093-0.1g |
3-methoxy-5-phenyl-4H-1,2,4-triazole |
57295-52-0 | 95.0% | 0.1g |
$272.0 | 2025-03-18 | |
| Enamine | EN300-3459093-0.25g |
3-methoxy-5-phenyl-4H-1,2,4-triazole |
57295-52-0 | 95.0% | 0.25g |
$389.0 | 2025-03-18 | |
| Enamine | EN300-3459093-0.5g |
3-methoxy-5-phenyl-4H-1,2,4-triazole |
57295-52-0 | 95.0% | 0.5g |
$613.0 | 2025-03-18 | |
| Enamine | EN300-3459093-1.0g |
3-methoxy-5-phenyl-4H-1,2,4-triazole |
57295-52-0 | 95.0% | 1.0g |
$785.0 | 2025-03-18 | |
| Enamine | EN300-3459093-2.5g |
3-methoxy-5-phenyl-4H-1,2,4-triazole |
57295-52-0 | 95.0% | 2.5g |
$1539.0 | 2025-03-18 | |
| Enamine | EN300-3459093-5.0g |
3-methoxy-5-phenyl-4H-1,2,4-triazole |
57295-52-0 | 95.0% | 5.0g |
$2277.0 | 2025-03-18 | |
| Enamine | EN300-3459093-10.0g |
3-methoxy-5-phenyl-4H-1,2,4-triazole |
57295-52-0 | 95.0% | 10.0g |
$3376.0 | 2025-03-18 | |
| 1PlusChem | 1P02AFYM-50mg |
3-methoxy-5-phenyl-4H-1,2,4-triazole |
57295-52-0 | 95% | 50mg |
$279.00 | 2023-12-16 | |
| 1PlusChem | 1P02AFYM-100mg |
3-methoxy-5-phenyl-4H-1,2,4-triazole |
57295-52-0 | 95% | 100mg |
$387.00 | 2023-12-16 |
3-Methoxy-5-phenyl-4h-1,2,4-triazole Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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